Cas no 17874-26-9 (Silane, triethyl-1-propynyl-)

• Product Name: Silane, triethyl-1-propynyl-
• CAS No: 17874-26-9
• MF: C₉H₁₈Si
• MW: 154.324723720551
• CID: 1366645
• PubChem ID: 14973650
• Update Time: 2025-04-20

Silane, triethyl-1-propynyl- Chemical and Physical Properties

Names and Identifiers

• Silane, triethyl-1-propynyl-
• triethyl(prop-1-ynyl)silane
• 1-triethylsilyl-1-propyne
• Triethyl(prop-1-yn-1-yl)silane
• QYWGIBBREGPZLR-UHFFFAOYSA-N
• 17874-26-9
• DTXSID00566333

• Inchi： 1S/C9H18Si/c1-5-9-10(6-2,7-3)8-4/h6-8H2,1-4H3
• InChI Key： QYWGIBBREGPZLR-UHFFFAOYSA-N
• SMILES： [Si](C#CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 154.117777109g/mol
• Monoisotopic Mass: 154.117777109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų